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Compound of Interest

Methyl 4-amino-4-methylpent-2-
Compound Name:
ynoate

Cat. No.: B15256700

Get Quote

Executive Summary

Methyl 4-amino-4-methylpent-2-ynoate (CAS: 111795-74-1) presents a specific disposal

challenge due to its bifunctional nature: it contains a basic primary amine and a reactive
internal alkyne ester.

Immediate Action Directive:

DO NOT dispose of down the drain.

DO NOT mix with acidic waste streams (Risk: Exothermic salt formation).

DO NOT mix with heavy metal waste (Risk: Metal coordination/complexation, though lower
risk than terminal alkynes).

PRIMARY DISPOSAL PATH: High-BTU Liquid Organic Waste (Incineration).

Chemical Profile & Hazard Identification
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To ensure the integrity of your waste stream, you must understand the "Why" behind the

disposal logic. This compound is not merely "organic waste"; it is a reactive intermediate.

Property

Characteristic

Impact on Disposal

Functional Group A

Primary Amine (-NHz)

Basic. Reacts exothermically
with acids and acid chlorides.

Can act as a nucleophile.

Functional Group B

Internal Alkyne (-C=C-)

Reactive Unsaturation.
Potential for polymerization or

reaction with strong oxidizers.

Functional Group C

Methyl Ester (-COOCHS5)

Hydrolyzable. Susceptible to
hydrolysis in strong base/acid,

releasing methanol.

Physical State

Liquid / Low-melting Solid

Likely requires solvent rinsing

for complete transfer.

Flash Point

Est. >60°C (High Flash)

Classified as Combustible
Liquid (Class llIA) or
Flammable depending on

solvent presence.

Critical Incompatibility Warning

o Strong Oxidizers (e.g., Nitric Acid, Peroxides): The amine and alkyne moieties are reducing

agents. Mixing with oxidizers can lead to rapid gas evolution or ignition [1].

» Strong Acids: Direct addition to concentrated acid waste will generate heat (neutralization),

potentially pressurizing the container.

Pre-Disposal Segregation Protocol

Trustworthiness Principle: A self-validating waste system relies on rigorous segregation at the

point of generation.

Step 1: Stream Selection
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Do not place this compound in "General Organic Waste" if that container includes acidic
byproducts (e.g., acetic acid, HCI).

» Correct Stream: Non-Halogenated, Basic/Neutral Organic Waste.

o Acceptable Co-Solvents: Methanol, Ethanol, Ethyl Acetate, DCM (if halogenated stream is
used), Toluene.

Step 2: Quenching (Only if Reactive Residues Persist)

If the material is part of a reaction mixture containing unreacted coupling reagents (e.g., EDC,
HATU) or active esters:

Dilute with a chemically compatible solvent (e.g., Ethyl Acetate).

Wash with a mild aqueous buffer (Sat. NaHCOs) to quench acidic impurities.

Separate the organic layer.

Dispose of the organic layer as Non-Halogenated Organic Waste.

Step-by-Step Disposal Procedure
Phase A: Collection

e PPE Required: Nitrile gloves (double-glove recommended), chemical splash goggles, flame-
resistant lab coat.

o Container: Use High-Density Polyethylene (HDPE) or Glass (Amber) containers. Avoid metal
containers if the waste stream contains other free alkynes.

e Labeling:

o

Primary Constituent: Methyl 4-amino-4-methylpent-2-ynoate.

[¢]

Hazard Checkboxes: [X] Irritant [x] Flammable [x] Toxic.[1][2]

[e]

pH Note: Mark as "Basic/Neutral" to prevent accidental acid addition by EHS technicians.
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Phase B: Waste Stream Assignment

Use the following logic to determine the final destination of the waste container.

Waste Material:

Methyl 4-amino-4-methylpent-2-ynoate

Physical State?

VAN

Liquid / Solution Solid / Residue

/ l

Contains Halogenated
Solvents (DCM/CHCI3)?

Is it Pure or Mixed?

Stream A: Non-Halogenated Stream B: Halogenated
Organic Waste Organic Waste Pure Substance
(Incineration) (Incineration)

Contaminated Debris
(Gloves/Tissues)

Stream D: Lab Pack
(Small Vial Disposal)

Stream C: Solid Hazardous

Waste Bin

Click to download full resolution via product page

Figure 1: Decision matrix for assigning the correct waste stream, ensuring compliance with
RCRA and local regulations.

Phase C: Spill Contingency

In the event of a spill outside the fume hood:
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o Evacuate the immediate area (amine vapors can be irritating).
e Ventilate if safe to do so.[2][3][4]

o Absorb with an inert material (Vermiculite or Sand). Do not use paper towels if the neat liquid
is spilled, as the high surface area can increase flammability risk.

o Collect into a sealed container labeled "Hazardous Waste - Debris."

Regulatory Classification (Reference Data)

When filling out your institution's waste manifest, use the following classifications. While
specific UN numbers depend on the exact formulation (solution vs. neat), these codes
generally apply to this class of compounds.

Regulatory Body Classification Code/Note
) D001 (If flash point <60°C or
RCRA (USA) Ignitable Waste L
oxidizable)
) D000 (General Toxic - Default
RCRA (USA) Toxic Waste ) ]
for unlisted amines)
16 05 06* (Laboratory
) chemicals consisting of or
EU Waste Code Lab chemicals o
containing hazardous
substances)
UN 1993 (Flammable liquids,
DOT (Transport) Flammable Liquid n.o.s.) or UN 3271 (Ethers,

n.o.s.)

Note: Always verify with your local EHS officer, as site-specific permits may dictate different
coding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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